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Compound of Interest

Compound Name: Efavirenz-13C6

Cat. No.: B12418588 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Efavirenz-13C6. The following procedural guidance

outlines the necessary personal protective equipment (PPE), operational plans for handling,

and compliant disposal methods to ensure laboratory safety and build confidence in chemical

management.

Hazard Identification and Classification
Efavirenz-13C6, as a labeled variant of Efavirenz, should be handled with the same

precautions as the parent compound. Efavirenz is classified with significant health hazards. It is

harmful if swallowed, causes serious eye irritation, is suspected of causing cancer by

inhalation, may damage an unborn child, and causes damage to the central nervous system

and skin through prolonged or repeated exposure.[1][2][3] Furthermore, if processed in a way

that generates fine particles, it may form combustible dust concentrations in the air.[1][2]

GHS Hazard Classification for Efavirenz:
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed.[1]

[2][3]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[1][2][3]

Carcinogenicity (Inhalation) Category 2
H351: Suspected of causing

cancer if inhaled.[1]

Reproductive Toxicity Category 1B
H360D: May damage the

unborn child.[1][2][3]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs (Central nervous

system, Skin).[1][2][4]

Hazardous to the Aquatic

Environment (Acute)
Category 1

H400: Very toxic to aquatic life.

[2]

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects.[2][3]

Quantitative Data Summary
For quick reference, the following tables summarize key quantitative data for Efavirenz and its

labeled counterpart.

Table 1: Physical and Chemical Properties
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Property Value Source

Efavirenz-13C6

Molecular Formula C₈¹³C₆H₉ClF₃NO₂ [5]

Molecular Weight 321.63 g/mol [6][7]

Isotopic Enrichment ≥99% ¹³C [7]

Purity (by HPLC) ≥98% [5][7]

Efavirenz (Parent Compound)

CAS Number 154598-52-4 [8]

Molecular Weight 315.67 g/mol [9]

Melting Point 139-141°C [8]

Relative Density 1.53 g/cm³ [8]

Table 2: Occupational Exposure and Toxicity Data

Parameter Value Species Source

Occupational

Exposure Limit (TWA)
100 µg/m³ N/A [4] (Merck Internal)

LC50 (Toxicity to fish) 0.85 mg/L Bluegill sunfish [1]

Acute Oral Toxicity

(ATE)
500 mg/kg N/A

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory to create a barrier between the handler and the

hazardous material.[10] The selection of PPE should be based on a thorough risk assessment

of the specific procedures being performed.

Table 3: Recommended PPE for Handling Efavirenz-13C6
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Activity
Respiratory
Protection

Eye/Face
Protection

Hand
Protection

Body
Protection

Receiving/Unpac

king

Not required if

packaging is

intact.

Elastomeric half-

mask with P100

filter if package is

damaged.[11]

Safety glasses.

Chemotherapy-

rated gloves

(tested to ASTM

D6978 standard).

[11]

Lab coat.

Weighing/Aliquoti

ng (Solid)

Use of a

ventilated

enclosure (e.g.,

chemical fume

hood) is

required. If not

available, a

NIOSH-approved

respirator is

mandatory.[1][4]

Safety goggles

or a face shield.

[8]

Two pairs of

chemotherapy-

rated gloves.

Impervious

disposable gown

with closed back

and cuffs.[8][11]

Handling

Solutions

Work within a

chemical fume

hood or other

ventilated

enclosure.[4]

Safety goggles.

[8]

Chemotherapy-

rated gloves.

Impervious

gown.

Spill Cleanup

Air-purifying

respirator with

combined

particulate and

organic vapor

filter.[4]

Chemical splash

goggles and face

shield.

Two pairs of

heavy-duty,

chemical-

resistant gloves.

Impervious,

disposable suit

or apron, and

shoe covers.

Waste Disposal

Not typically

required if waste

is in sealed

containers.

Safety glasses.
Chemotherapy-

rated gloves.

Lab coat or

impervious

gown.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Efavirenz%20Solid%20Formulation_HH_US_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Efavirenz%20Liquid%20Formulation_HH_CA_EN.pdf
https://file.medchemexpress.com/batch_PDF/HY-10572/Efavirenz-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-10572/Efavirenz-SDS-MedChemExpress.pdf
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Efavirenz%20Liquid%20Formulation_HH_CA_EN.pdf
https://file.medchemexpress.com/batch_PDF/HY-10572/Efavirenz-SDS-MedChemExpress.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Efavirenz%20Liquid%20Formulation_HH_CA_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical for safety.

Receiving and Storage
Step 1: Inspection: Upon receipt, inspect the container for any damage or leaks. Don a

single pair of chemotherapy-rated gloves during inspection.

Step 2: Labeling: Ensure the container is clearly labeled with the chemical name and

appropriate hazard warnings.

Step 3: Storage: Store the compound in a tightly closed, labeled container in a designated,

secure, and well-ventilated area.[1][4] For long-term stability, refrigeration at 2-8°C is

recommended.[5] Keep away from heat, sparks, and strong oxidizing agents.[1][3]

Preparation and Use (Weighing and Solution
Preparation)

Step 1: Obtain Instructions: Before use, obtain and review all special safety instructions.[1][3]

[4]

Step 2: Engineering Controls: All handling of solid Efavirenz-13C6 must be conducted within

a certified chemical fume hood, ventilated balance enclosure, or similar containment system

to minimize dust generation and inhalation.[4]

Step 3: Don PPE: Before entering the work area, don the appropriate PPE as outlined in

Table 3, including double gloves, an impervious gown, and eye protection.

Step 4: Handle with Care: Use non-sparking tools.[12] Avoid actions that create dust, such

as scraping or vigorous shaking.

Step 5: Decontamination: After handling, wipe down all surfaces, tools, and the interior of the

fume hood with an appropriate deactivating agent or soap and water.
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Step 6: Doff PPE: Remove PPE in a designated area, ensuring no cross-contamination.

Dispose of all disposable PPE as hazardous waste.

Step 7: Personal Hygiene: Wash hands and forearms thoroughly with soap and water after

removing gloves.[1][4] Do not eat, drink, or smoke in the handling area.[1][4]

Spill Response Protocol
Step 1: Evacuate and Alert: Immediately alert others in the area and evacuate if necessary.

Step 2: Secure the Area: Restrict access to the spill area.

Step 3: Don Spill-Response PPE: Wear appropriate PPE, including respiratory protection,

double gloves, a disposable suit, and eye/face protection.[4]

Step 4: Contain and Clean: For solid spills, gently cover with an absorbent material to avoid

raising dust. Carefully sweep or vacuum the material into a labeled hazardous waste

container.[1] Do not use compressed air. For liquid spills, absorb with an inert material (e.g.,

vermiculite, sand) and collect into a sealed container.

Step 5: Decontaminate: Clean the spill area thoroughly with soap and water or another

appropriate cleaning agent.[1]

Step 6: Dispose: All cleanup materials must be disposed of as hazardous chemical waste.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Step 1: Waste Segregation: Collect all Efavirenz-13C6 waste, including unused product,

contaminated labware (pipette tips, vials), and used PPE, in a dedicated, sealed, and clearly

labeled hazardous waste container.[12]

Step 2: Container Management: Keep the waste container closed except when adding

waste. Store it in a secure, secondary containment area away from incompatible materials.
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Step 3: Adhere to Regulations: Do not let the chemical enter drains.[12] Discharge into the

environment must be avoided.[2][12]

Step 4: Professional Disposal: Arrange for disposal through a licensed hazardous waste

management company, following all local, state, and federal regulations.

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][4][12]

Skin Contact: Immediately remove all contaminated clothing.[1][12] Flush the affected skin

with plenty of soap and water.[1][4][12] Seek medical attention.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[1][12] Remove contact lenses if present and easy to do.

[1] Seek immediate medical attention.

Ingestion: DO NOT induce vomiting.[1] Rinse the mouth thoroughly with water.[1][4][12]

Never give anything by mouth to an unconscious person.[1][12] Call a doctor or Poison

Control Center immediately.[12]

Workflow for Safe Handling and Disposal
The following diagram illustrates the required workflow for managing Efavirenz-13C6 from

receipt to disposal, emphasizing critical safety checkpoints.
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Preparation & Handling

Contingency & Waste

1. Receiving & Inspection
(Check for damage)

2. Secure Storage
(2-8°C, Ventilated, Labeled)

3. Safe Handling
(Ventilated Enclosure, Full PPE)

Spill Event

Accident

4b. Waste Collection
(Segregate & Label)

Routine Use

4a. Spill Cleanup
(Use Spill Kit, Full PPE)

Contaminated Materials

5. Final Disposal
(Via Authorized Vendor)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Efavirenz-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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